![molecular formula C18H26N2O B3853808 1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine](/img/structure/B3853808.png)
1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine
Overview
Description
1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized using various methods and has shown promising results in preclinical studies.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine.
Mechanism of Action
The exact mechanism of action of 1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine is not fully understood. However, it has been suggested that it acts on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to interact with certain receptors in the brain, including the 5-HT1A and D2 receptors.
Biochemical and Physiological Effects:
1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation and pain in animal models. It has also been shown to have anxiolytic effects and improve cognitive function in certain studies. Additionally, it has been suggested to have neuroprotective properties, which may make it a potential therapeutic agent for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it accessible for researchers. However, one of the limitations of using this compound is the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of 1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine. One potential direction is to investigate its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its potential as an analgesic and anti-inflammatory agent. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
1-bicyclo[2.2.1]hept-2-yl-4-(2-methoxyphenyl)piperazine has shown potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anxiolytic effects. It has also been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-(2-bicyclo[2.2.1]heptanyl)-4-(2-methoxyphenyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O/c1-21-18-5-3-2-4-16(18)19-8-10-20(11-9-19)17-13-14-6-7-15(17)12-14/h2-5,14-15,17H,6-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LODHFOCRNUVYEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3CC4CCC3C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bicyclo[2.2.1]heptanyl)-4-(2-methoxyphenyl)piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(diethylamino)-3-(2-methoxy-4-{[(4-pyridinylmethyl)amino]methyl}phenoxy)-2-propanol](/img/structure/B3853743.png)
![3,5-dimethyl-N-({1-[(2-methyl-1H-imidazol-1-yl)methyl]cyclopropyl}methyl)-1H-indole-2-carboxamide](/img/structure/B3853756.png)
![2-[4-(4-phenylcyclohexyl)-1-piperazinyl]ethanol](/img/structure/B3853766.png)
![1-(1,3-benzodioxol-5-ylmethyl)-4-{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine](/img/structure/B3853775.png)
![ethyl 4-[(2-methoxyethyl)amino]-1-piperidinecarboxylate](/img/structure/B3853778.png)
![2,4-dimethyl-N-(4-{4-[(tetrahydro-2H-pyran-4-ylmethyl)amino]-1-piperidinyl}phenyl)benzamide](/img/structure/B3853802.png)
![5-{3-[1-(dimethylamino)ethyl]phenyl}indan-1-one](/img/structure/B3853816.png)
![N-[(3-methyl-2-thienyl)methyl]-1H-indazol-5-amine](/img/structure/B3853821.png)
![N-[2-(4-chlorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine](/img/structure/B3853840.png)
![ethyl 4-[(3-chloro-2-methylphenyl)amino]-1-piperidinecarboxylate](/img/structure/B3853842.png)